Cas no 915402-27-6 (Methyl 3-acetylbenzoate)
Methyl 3-acetylbenzoate structure
Product Name:Methyl 3-acetylbenzoate
CAS No:915402-27-6
MF:C10H10O3
MW:178.184603214264
MDL:MFCD09475799
CID:829621
Update Time:2023-08-03
Methyl 3-acetylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-acetylbenzoate
- 3-Acetyl-benzoic acid methyl ester
- 3-Acetylbenzoic acid methyl ester
- Benzoic acid, 3-acetyl-, methyl ester
- methyl3-acetylbenzoate
- methyl-3-acetylbenzoate
- Methyl 3-acetylbenzoic acid
- Methyl 3-acetylbenzenecarboxylate
- NCNUIUIDKJSGDM-UHFFFAOYSA-N
- 7004AJ
- SBB059243
- Benzoic acid,3-acetyl-, methyl ester
- CM12341
- TRA0035323
- Methyl 3-acetylbenzoate
-
- MDL： MFCD09475799
- Inchi： 1S/C10H10O3/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-6H,1-2H3
- InChI Key： NCNUIUIDKJSGDM-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(C(C)=O)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.279
Methyl 3-acetylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D657773-1g |
methyl 3-acetylbenzoate |
915402-27-6 | 95% | 1g |
$285 | 2024-05-24 | |
| eNovation Chemicals LLC | D657773-1g |
methyl 3-acetylbenzoate |
915402-27-6 | 95% | 1g |
$285 | 2025-02-20 | |
| eNovation Chemicals LLC | D657773-1g |
methyl 3-acetylbenzoate |
915402-27-6 | 95% | 1g |
$285 | 2025-02-21 |
Methyl 3-acetylbenzoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
915402-27-6 (Methyl 3-acetylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
